2,4'-Dichloro-3'-fluorobenzophenone

• IUPAC Name: (4-chloro-3-fluorophenyl)-(2-chlorophenyl)methanone
• InChI: InChI=1S/C13H7Cl2FO/c14-10-4-2-1-3-9(10)13(17)8-5-6-11(15)12(16)7-8/h1-7H
• InChI Key: LPOOTJHIHBDYEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=CC(=C(C=C2)Cl)F)Cl
• Molecular Formula: C13H7Cl2FO
• DSSTOX Substance ID: DTXSID801228079
• Molecular Weight: 269.09 g/mol
• CAS RN: 951890-52-1

Description

2,4’-Dichloro-3’-fluorobenzophenone is a chemical compound with the molecular formula C13H7Cl2FO and a molecular weight of 269.1. It is also known by its IUPAC name (4-chloro-3-fluorophenyl) (2-chlorophenyl)methanone.

Molecular Structure Analysis

The molecular structure of 2,4’-Dichloro-3’-fluorobenzophenone consists of two six-membered aromatic rings connected by a carbonyl group. The molecule contains a total of 25 bonds, including 18 non-H bonds, 13 multiple bonds, 2 rotatable bonds, 1 double bond, 12 aromatic bonds, 2 six-membered rings, and 1 ketone.

Scientific Research Applications

• Antibacterial Agent Synthesis :

  • 2,4-dichloro-5-fluorophenyl, a related pharmacophore, has been used in synthesizing biologically active molecules with antibacterial properties (Holla, Bhat, & Shetty, 2003).

• Polymer Science :

  • A study on sulfonated poly(4'-phenyl-2,5-benzophenone) and poly(arylene ether sulfone) for proton exchange membranes highlighted the synthesis of rigid-rod poly(4'-phenyl-2,5-benzophenone) telechelics, where 2,5-dichloro-4'-phenylbenzophenone played a crucial role (Ghassemi, Ndip, & Mcgrath, 2004).

• Organic Chemistry and Photochemistry :

  • The anaerobic transformation of phenol to benzoate via para-carboxylation using isomeric fluorophenols as analogues was studied to elucidate the transformation mechanism (Genthner, Townsend, & Chapman, 1989).
  • Another study focused on the synthesis and spectral analysis of fluorophenyl-containing compounds, highlighting the relevance of 2,4'-dichloro-3'-fluorobenzophenone derivatives in photochemical studies (Satheeshkumar, Sayın, Kaminsky, & Prasad, 2017).

• Environmental and Health Impact Studies :

  • A significant study investigated the photoelectrochemical reaction mechanisms of benzophenone and 4-halobenzophenones, providing insights into environmental and health impacts related to these compounds (Leslie, Compton, & Silk, 1997).

• Pharmaceutical Research :

  • Research on the synthesis of fluorinated phthalazinone monomers and their polymers from polycondensation reactions has implications for the development of pharmaceuticals and high-performance polymers (Xiao, Wang, Jin, Jian, & Peng, 2003).

• Antimicrobial Activity and Synthesis :

  • The synthesis and characterization of antimicrobial agents incorporating 2,4-dichloro-5-fluorophenyl and related compounds have shown promising results in developing new antimicrobial materials (Arun, Reddy, & Rajkumar, 2003).